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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-nitropropan-2-ol. The information is intended to support researchers,
scientists, and drug development professionals in the safe management and use of this
chemical in a laboratory setting. This document includes a summary of its physical and
chemical properties, hazard classifications, handling and storage procedures, emergency
protocols, and a discussion on its potential metabolic pathways.

Chemical and Physical Properties

1-Nitropropan-2-ol is a nitroalkane derivative with the chemical formula CsH7NOs.[1] A clear
understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source
Molecular Weight 105.09 g/mol [1]
CAS Number 3156-73-8 [1]
Molecular Formula C3H7NOs [1]
XLogP3 -0.2 [1]
IUPAC Name 1-nitropropan-2-ol [1]
Synonyms 1-Nitro-2-propanol, 2-Propanol, o

1-nitro-

Hazard Identification and GHS Classification

1-Nitropropan-2-ol is classified as a hazardous substance. The Globally Harmonized System
of Classification and Labelling of Chemicals (GHS) provides a clear framework for its potential
hazards.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity
(Single Exposure); Respiratory 3
Tract Irritation

H335: May cause respiratory
irritation

(Source: ECHA C&L Inventory)[1]
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GHS Pictograms:
o lwualt text

Signal Word: Warning[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 1-
nitropropan-2-ol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being undertaken. However, as a minimum, the following should be used:

Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile rubber). Breakthrough
times should be considered for prolonged contact.

o Skin and Body Protection: A lab coat or chemical-resistant apron. For larger quantities or
tasks with a higher risk of splashing, chemical-resistant coveralls may be necessary.

o Respiratory Protection: In case of inadequate ventilation or the potential for aerosol
generation, a NIOSH-approved respirator with organic vapor cartridges is recommended.

Engineering Controls

» Ventilation: Work with 1-nitropropan-2-ol should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Safety Showers and Eyewash Stations: These should be readily accessible in the immediate
work area.

Storage

» Store in a tightly closed, properly labeled container.
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o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

¢ Avoid exposure to heat, sparks, and open flames.

Emergency Procedures

First Aid Measures

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

 If on Skin: Remove contaminated clothing immediately. Wash with plenty of water. If skin
irritation occurs, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Spill Decontamination Protocol

In the event of a spill, the following general procedure should be followed by trained personnel
with appropriate PPE:

e Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Ventilate: If safe to do so, increase ventilation in the area (e.g., by using a fume hood).

o Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material such as vermiculite, sand, or commercial sorbent pads.

o Absorb the Spill: Carefully apply the absorbent material, starting from the outside and
working inwards to prevent spreading.
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e Collect the Absorbed Material: Using non-sparking tools, carefully scoop the absorbed
material into a labeled, sealable container for hazardous waste.

» Decontaminate the Area: Clean the spill area with a suitable decontamination solution (e.g.,
a mild detergent and water), followed by a final rinse with water. All cleaning materials should
be collected as hazardous waste.

» Dispose of Waste: Dispose of all contaminated materials (absorbents, PPE, cleaning
supplies) as hazardous chemical waste in accordance with local, state, and federal
regulations.

Experimental Protocol: Thermal Stability Analysis
by Differential Scanning Calorimetry (DSC)

The thermal stability of nitroalkanes is a critical safety parameter. The following is a general
protocol for assessing the thermal stability of 1-nitropropan-2-ol using DSC, adapted from
procedures for other nitroalkanes.

Objective: To determine the onset temperature of decomposition and the heat of decomposition
for 1-nitropropan-2-ol.

Materials:

1-Nitropropan-2-ol

Differential Scanning Calorimeter (DSC)

High-pressure gold-plated crucibles

Nitrogen gas (high purity)

Analytical balance
Methodology:

o Sample Preparation: In a controlled environment (e.g., a fume hood), accurately weigh a
small amount of 1-nitropropan-2-ol (typically 1-5 mg) into a high-pressure gold-plated
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crucible.

e Crucible Sealing: Hermetically seal the crucible under a nitrogen atmosphere to prevent
evaporation during the analysis.

e DSC Instrument Setup:
o Place the sealed sample crucible and an empty reference crucible into the DSC cell.
o Purge the DSC cell with nitrogen gas at a constant flow rate.

e Thermal Program:
o Equilibrate the sample at a starting temperature (e.g., 30 °C).

o Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature well above the
expected decomposition temperature (e.g., 400 °C).

o Data Analysis:
o Record the heat flow as a function of temperature.

o Determine the onset temperature of any exothermic events, which indicates the beginning
of decomposition.

o Integrate the area of the exothermic peak to calculate the heat of decomposition (in J/g).

Hypothetical Metabolic Pathway

Specific metabolic and toxicological pathways for 1-nitropropan-2-ol are not well-documented
in publicly available literature. However, based on the known metabolism of other nitroalkanes
and nitroaromatic compounds, a hypothetical pathway can be proposed. The bioreduction of
the nitro group is a central theme in the metabolism and toxicity of these compounds.[2] This
process can be catalyzed by nitroreductases and cytochrome P450 enzymes.[3][4][5][6][7]

The proposed pathway involves two main routes: nitroreduction and oxidation.
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Nitroreduction Pathway: The nitro group of 1-nitropropan-2-ol can undergo a stepwise
reduction, catalyzed by nitroreductases, to form nitroso and hydroxylamine intermediates.
These intermediates are reactive and can contribute to cellular toxicity. Further reduction leads
to the formation of the corresponding amine.

Oxidation Pathway: Cytochrome P450 enzymes, particularly from the CYP2E1 family which are
known to metabolize small hydrophobic compounds, could potentially oxidize the alcohol group
of 1-nitropropan-2-ol.[8] This could lead to the formation of a ketone.

Below is a Graphviz diagram illustrating this hypothetical metabolic pathway.

Caption: Hypothetical metabolic pathways of 1-nitropropan-2-ol.

Logical Workflow for Handling a 1-Nitropropan-2-ol
Spill

The following diagram outlines the logical workflow for responding to a chemical spill of 1-
nitropropan-2-ol in a laboratory setting.

Caption: Logical workflow for responding to a 1-nitropropan-2-ol spill.

This guide is intended as a starting point for the safe handling of 1-nitropropan-2-ol. It is
essential to consult the most current Safety Data Sheet (SDS) for this chemical and to perform
a thorough risk assessment before its use in any experimental procedure. Always adhere to
your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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